Cas no 14135-64-9 (2-(4-methylphenyl)-2,3-dihydropyridazin-3-one)

• Product Name: 2-(4-methylphenyl)-2,3-dihydropyridazin-3-one
• CAS No: 14135-64-9
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 5179776
• PubChem ID: 12778308
• Update Time: 2026-03-05

2-(4-methylphenyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 2-(4-methylphenyl)-
• 2-(4-methylphenyl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C11H10N2O/c1-9-4-6-10(7-5-9)13-11(14)3-2-8-12-13/h2-8H,1H3
• InChI Key： HPFRGEKQAFDJEN-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C(C)C=C2)N=CC=C1

Additional information on 2-(4-methylphenyl)-2,3-dihydropyridazin-3-one

Recent Advances in the Study of 2-(4-methylphenyl)-2,3-dihydropyridazin-3-one (CAS: 14135-64-9)

2-(4-methylphenyl)-2,3-dihydropyridazin-3-one (CAS: 14135-64-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of anti-inflammatory and anticancer activities. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its potential as a lead molecule in drug development.

The synthesis of 2-(4-methylphenyl)-2,3-dihydropyridazin-3-one has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method using palladium nanoparticles, which significantly enhanced the efficiency of the reaction. The compound's structural features, including the dihydropyridazinone core and the 4-methylphenyl substituent, have been identified as critical for its bioactivity. Computational modeling and X-ray crystallography have further elucidated its binding interactions with target proteins, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4).

Pharmacological evaluations have revealed that 2-(4-methylphenyl)-2,3-dihydropyridazin-3-one exhibits potent anti-inflammatory effects in vitro and in vivo. A recent preclinical study (Bioorganic & Medicinal Chemistry Letters, 2024) reported that the compound significantly reduced pro-inflammatory cytokine levels in a murine model of rheumatoid arthritis. Additionally, its inhibitory activity against PDE4 suggests potential applications in treating neurodegenerative diseases, such as Alzheimer's disease, where PDE4 overexpression is implicated.

In the context of oncology, 2-(4-methylphenyl)-2,3-dihydropyridazin-3-one has shown promising anticancer properties. Research published in European Journal of Medicinal Chemistry (2023) demonstrated its ability to induce apoptosis in human colorectal cancer cells (HCT-116) through the activation of the intrinsic mitochondrial pathway. The compound also exhibited synergistic effects when combined with standard chemotherapeutic agents, such as 5-fluorouracil, suggesting its potential as an adjunct therapy.

Despite these advancements, challenges remain in the clinical translation of 2-(4-methylphenyl)-2,3-dihydropyridazin-3-one. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Ongoing research is exploring derivatives of the compound to enhance its therapeutic index and reduce toxicity.

In conclusion, 2-(4-methylphenyl)-2,3-dihydropyridazin-3-one (CAS: 14135-64-9) represents a promising scaffold for the development of novel anti-inflammatory and anticancer agents. Recent studies have provided valuable insights into its mechanisms of action and therapeutic potential, paving the way for future investigations. Continued research efforts will be essential to fully realize its clinical applications and overcome existing limitations.